Cas no 99493-93-3 ((1S)-1-4-(Trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-4-(Trifluoromethyl)phenylethan-1-ol
• CAS No: 99493-93-3
• MF: C₉H₉F₃O
• MW: 190.162373304367
• MDL: MFCD03093008
• CID: 797159
• PubChem ID: 7023586
• Update Time: 2025-11-02

(1S)-1-4-(Trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(Trifluoromethyl)phenyl)ethanol
• (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol
• (S)-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHANOL
• Benzenemethanol, a-methyl-4-(trifluoromethyl)-, (aS)-
• (-)-1-(p-Trifluoromethylphenyl)ethanol
• (S)-1-[p-(Trifluoromethyl)phenyl]ethanol
• AKOS017343729
• DS-5598
• C77385
• YMXIDIAEXNLCFT-LURJTMIESA-N
• (1S)-1-[4-(trifluoromethyl)phenyl]ethanol
• MFCD03093007
• EN300-54403
• Z809884560
• SCHEMBL5451341
• CS-0039210
• (S)-1-(4-(trifluoromethyl)phenyl)ethan-1-ol
• 99493-93-3
• A858457
• (1S)-1-4-(Trifluoromethyl)phenylethan-1-ol

• MDL： MFCD03093008
• Inchi： 1S/C9H9F3O/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h2-6,13H,1H3/t6-/m0/s1
• InChI Key： YMXIDIAEXNLCFT-LURJTMIESA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H](C)O)(F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.234
• Melting Point: No data available
• Boiling Point: 233 ºC
• Flash Point: 98 ºC
• PSA: 20.23000
• LogP: 2.75870

(1S)-1-4-(Trifluoromethyl)phenylethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (1S)-1-4-(Trifluoromethyl)phenylethan-1-ol

Comprehensive Guide to (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol (CAS No. 99493-93-3): Properties, Applications, and Market Insights

(1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol (CAS No. 99493-93-3) is a chiral aromatic alcohol with significant importance in pharmaceutical and fine chemical industries. This optically active compound, characterized by the presence of a trifluoromethyl group and a hydroxyl group on a chiral carbon, has attracted considerable attention due to its unique physicochemical properties and versatile applications. The chiral purity of this compound makes it particularly valuable for asymmetric synthesis and drug development.

The molecular structure of (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol features a phenyl ring substituted with a strong electron-withdrawing CF3 group, which significantly influences its chemical behavior. This structural motif is commonly found in many bioactive molecules, making the compound an important building block in medicinal chemistry. Researchers frequently search for information about "chiral alcohol synthesis" and "trifluoromethylated compounds," reflecting the growing interest in these specialized chemicals.

In pharmaceutical applications, (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol serves as a key intermediate for the synthesis of various drug candidates. The incorporation of fluorine atoms into pharmaceutical compounds has become a hot topic in drug discovery, as it often improves metabolic stability and membrane permeability. Many recent studies focus on "fluorine in drug design" and "chiral auxiliaries," areas where this compound finds extensive utility.

The compound's physical properties include a specific optical rotation that makes it valuable for stereoselective reactions. Its boiling point and solubility characteristics are frequently queried by chemists working on process optimization. Recent trends show increased searches for "chiral resolution techniques" and "green chemistry approaches" to compounds like 99493-93-3, reflecting the industry's move toward more sustainable practices.

In material science, (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol has shown potential as a precursor for liquid crystals and specialty polymers. The trifluoromethyl group imparts unique electronic properties that are valuable in advanced materials development. Current research trends highlight growing interest in "fluorinated materials" and "high-performance polymers," areas where this compound may play a significant role.

The synthesis of (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol typically involves asymmetric reduction of the corresponding ketone or resolution of racemic mixtures. Modern synthetic approaches emphasize "catalytic asymmetric synthesis" and "enzymatic resolution," which align with the pharmaceutical industry's demand for efficient and environmentally friendly processes. These methods often yield the compound with excellent enantiomeric excess, crucial for its applications.

Market analysis indicates steady growth in demand for chiral building blocks like 99493-93-3, particularly from the pharmaceutical sector. The global focus on "precision medicine" and "targeted therapies" has increased the need for high-quality chiral intermediates. Industry reports frequently discuss the "chiral chemicals market" and "fluorine specialty chemicals," categories where this compound holds significant position.

Quality control of (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol involves rigorous testing for chemical purity and enantiomeric purity. Analytical techniques such as chiral HPLC and NMR spectroscopy are commonly employed. Recent advancements in "analytical method development" and "quality by design" approaches have improved the characterization of such specialized compounds.

Storage and handling of 99493-93-3 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed. The scientific community continues to emphasize "laboratory safety best practices" and "chemical compatibility" in all handling procedures.

Future research directions for (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol include exploring its potential in new catalytic systems and as a scaffold for novel bioactive molecules. Emerging trends show growing interest in "organofluorine chemistry" and "sustainable chiral synthesis," areas where this compound's unique properties may lead to significant advancements. The continuous development of fluorinated pharmaceuticals ensures ongoing relevance for this important chiral building block.